6-(Tert-butylsulfanyl)pyridine-3-carbonitrile

• IUPAC Name: 6-tert-butylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C10H12N2S/c1-10(2,3)13-9-5-4-8(6-11)7-12-9/h4-5,7H,1-3H3
• InChI Key: DRFBXSPWXKIADQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=NC=C(C=C1)C#N
• Molecular Formula: C10H12N2S
• Molecular Weight: 192.28 g/mol

Description

6-(Tert-butylsulfanyl)pyridine-3-carbonitrile is a chemical compound with the CAS number 864266-67-1. It has a molecular weight of 192.28. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 6-(tert-butylsulfanyl)nicotinonitrile. The InChI code for this compound is 1S/C10H12N2S/c1-10(2,3)13-9-5-4-8(6-11)7-12-9/h4-5,7H,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

6-(Tert-butylsulfanyl)pyridine-3-carbonitrile is a powder that is stored at room temperature. It has a molecular weight of 192.28.

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Synthesis routes and methods

Procedure details

Add sodium ethoxide (12 mL of 21% w/v in ethanol, 36 mmol) to a solution of 2-methyl-2-propanethiol (4.06 mL, 36 mmol) in anhydrous ethanol (90 mL) at 0° C. under nitrogen atmosphere. Stir the solution and allow it to warm to room temperature over 30 min. Add 6-chloronicotinonitrile (5 g, 36 mmol) and then heat the reaction to reflux overnight. Cool to room temperature, add saturated aqueous NaHCO3 and concentrate in vacuo. Extract into EtOAc or dichloromethane and wash with brine. Dry over MgSO4 and concentrate in vacuo to give the desired intermediate as orange crystals (6.31 g, 91%). MS (ES+) m/z: 193 (M+H)+.